clopidogrel carboxylic acid
CAS No.: 144457-28-3
VCID: VC0193918
Molecular Formula: C15H14ClNO2S
Molecular Weight: 307.8 g/mol
Purity: > 95%
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| Description | Clopidogrel carboxylic acid is a metabolite of clopidogrel, an antiplatelet medication used to reduce the risk of heart disease and stroke in high-risk individuals . Clopidogrel, marketed under the brand name Plavix, is a prodrug that the liver metabolizes into its active form . This active form inhibits the P2Y~12~ receptor on platelets, which is crucial for platelet activation and cross-linking by fibrin . Clopidogrel carboxylic acid is formed during clopidogrel metabolism . Specifically, clopidogrel carboxylic acid is created through the action of UDP-glucuronosyltransferase (UGT) enzymes . Research indicates that UGT2B7 and UGT2B4 in the liver, along with UGT2B17 in the small intestinal wall, are the primary enzymes responsible for this process . The formation of clopidogrel acyl-β-d-glucuronide, a related compound, is impaired in individuals carrying the UGT2B17 deletion . While clopidogrel carboxylic acid itself does not have the same antiplatelet properties as the active form of clopidogrel, its formation is an important step in the overall metabolism of the drug . The compound has a molecular weight of 307.8 g/mol and a chemical formula of C15H14ClNO2S . A similar compound, Clopidogrel carboxylic acid derivative, shares the same UNII code: 1B9Z4634CD . |
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| CAS No. | 144457-28-3 |
| Product Name | clopidogrel carboxylic acid |
| Molecular Formula | C15H14ClNO2S |
| Molecular Weight | 307.8 g/mol |
| IUPAC Name | (2S)-2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetic acid |
| Standard InChI | InChI=1S/C15H14ClNO2S/c16-12-4-2-1-3-11(12)14(15(18)19)17-7-5-13-10(9-17)6-8-20-13/h1-4,6,8,14H,5,7,9H2,(H,18,19)/t14-/m0/s1 |
| Standard InChIKey | DCASRSISIKYPDD-AWEZNQCLSA-N |
| SMILES | C1CN(CC2=C1SC=C2)C(C3=CC=CC=C3Cl)C(=O)O |
| Canonical SMILES | C1CN(CC2=C1SC=C2)C(C3=CC=CC=C3Cl)C(=O)O |
| Appearance | Powder |
| Purity | > 95% |
| Synonyms | 2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno(3,2-c)pyridin-5-yl)acetic acid clopidogrel carboxylic acid |
| PubChem Compound | 9861403 |
| Last Modified | Aug 15 2023 |
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